Cas no 1228070-89-0 (4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide)

• Product Name: 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide
• CAS No: 1228070-89-0
• MF: C₅H₉N₅O₂
• MW: 171.157259702682
• CID: 1076202
• PubChem ID: 536746
• Update Time: 2025-11-02

4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide hydrochloride
• DTXSID50336846
• SR-01000513075-1
• DB-336929
• 4-Amino-N-3'-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide
• 1,2,5-Oxadiazole-3-carboxamide, 4-amino-N-(2-aminoethyl)-
• 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide
• Oprea1_634824
• GMAOXGYMUZIHOQ-UHFFFAOYSA-N
• ALBB-023383
• 329922-36-3
• SR-01000513075
• 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide #
• STK064780
• A906631
• 1228070-89-0
• AKOS000288797
• Oprea1_674683
• (4-amino(1,2,5-oxadiazol-3-yl))-N-(2-aminoethyl)carboxamide

• MDL： MFCD00823190
• Inchi： 1S/C5H9N5O2/c6-1-2-8-5(11)3-4(7)10-12-9-3/h1-2,6H2,(H2,7,10)(H,8,11)
• InChI Key： GMAOXGYMUZIHOQ-UHFFFAOYSA-N
• SMILES： O1N=C(C(C(NCCN)=O)=N1)N

Computed Properties

• Exact Mass: 171.07562455g/mol
• Monoisotopic Mass: 171.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 120Ų

Additional information on 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide

4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide (CAS No. 1228070-89-0): A Comprehensive Overview

The compound 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide (CAS No. 1228070-89-0) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. As a derivative of the 1,2,5-oxadiazole family, this molecule exhibits intriguing characteristics that make it valuable for various research and industrial purposes. In this article, we delve into the chemical properties, synthesis methods, applications, and market trends surrounding this compound, while also addressing frequently asked questions by researchers and industry professionals.

Chemically, 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide features a distinctive molecular architecture combining an oxadiazole core with amino and carboxamide functional groups. The presence of these moieties contributes to its polar nature and potential for hydrogen bonding, making it particularly interesting for pharmaceutical research and material science applications. The compound's molecular formula and weight, along with its precise structural configuration, have been thoroughly characterized through advanced analytical techniques such as NMR spectroscopy and mass spectrometry.

Recent scientific literature highlights the growing interest in 1,2,5-oxadiazole derivatives like 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide for their potential biological activities. Researchers are particularly focused on exploring their role as potential enzyme inhibitors or modulators in various biochemical pathways. The compound's unique combination of an aminoethyl side chain and carboxamide functionality offers opportunities for structural optimization in drug discovery programs, especially in areas targeting neurological disorders and metabolic diseases.

The synthesis of 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield and reduce environmental impact. Recent advancements in flow chemistry and microwave-assisted synthesis have shown promise in optimizing the production of such heterocyclic compounds, addressing common challenges like purification and scalability that researchers often inquire about.

In material science applications, the oxadiazole moiety in 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide has shown potential for creating novel polymeric materials with enhanced thermal stability and electronic properties. The compound's ability to participate in hydrogen bonding networks makes it attractive for designing supramolecular assemblies and functional materials. These applications align with current industry trends toward smart materials and nanotechnology, topics that frequently appear in scientific search queries.

The analytical characterization of 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide presents specific challenges that researchers commonly address. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and various spectroscopic methods are routinely employed to ensure purity and verify structural integrity. The compound's stability under different conditions (pH, temperature, light exposure) is another area of active investigation, particularly for those considering its use in formulation development.

Market analysis indicates growing demand for specialized heterocyclic compounds like 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide, driven by expanding research in medicinal chemistry and advanced materials. The compound's CAS registry number (1228070-89-0) serves as a unique identifier facilitating global trade and regulatory compliance. Current pricing trends reflect its status as a research-grade chemical, with availability primarily through specialty chemical suppliers catering to academic and industrial research laboratories.

Safety considerations for handling 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized nature, researchers typically employ appropriate personal protective equipment and work in well-ventilated areas when handling this material. These precautions address common safety-related questions from laboratory personnel working with novel chemical entities.

The future research directions for 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide appear promising, with several patent applications suggesting its potential utility in various technological domains. The scientific community continues to explore its derivatives and analogs, seeking to unlock new applications in fields ranging from medicinal chemistry to materials engineering. This aligns with current research trends focusing on multi-functional heterocycles and their diverse applications.

For researchers seeking additional information about 4-Amino-N-(2-aminoethyl)-1,2,5-oxadiazole-3-carboxamide, numerous scientific databases and chemical catalogs provide detailed specifications. The compound's unique properties and potential applications ensure its continued relevance in chemical research, addressing the growing demand for specialized building blocks in modern synthetic chemistry and materials science.